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Compound of Interest

Compound Name: 2-Methoxy-5-phenylpyridine
CAS No.: 53698-47-8
Cat. No.: B1420872
Get Quote
. J

Executive Summary & Compound Profile

2-Methoxy-5-phenylpyridine is a biaryl system comprising a pyridine core substituted with a
methoxy group at the 2-position and a phenyl ring at the 5-position. In drug discovery, this
scaffold serves as a lipophilic, metabolically stable surrogate for biphenyl systems and is a
known inhibitor of acetylcholinesterase (AChE).

Chemical Formula:

Exact Mass: 185.0841 Da

SMILES:COclccc(cnl)-c2ccecc2

Key Structural Challenge: Differentiating the 2,5-substitution pattern from 2,4- or 2,3-
isomers, which often arise as byproducts in non-selective coupling reactions.

Synthesis Context & Impurity Profiling
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Understanding the synthesis is prerequisite to anticipating spectral impurities. The standard
route involves a Suzuki-Miyaura coupling:

Critical Impurities to Track:
e Homocoupling Products: Biphenyl (from phenylboronic acid dimerization).

» Hydrolysis Byproducts: 5-Phenyl-2-pyridone (formed via demethylation of the methoxy group
under acidic/basic workup).

o Regioisomers: If the starting material was 3-bromo-2-methoxypyridine (impurity in starting
material), the 2,3-isomer will be present.

Analytical Strategy: The "Self-Validating" Workflow

To definitively prove the structure, we employ a subtractive logic workflow. We do not just look
for the right signals; we actively rule out alternative isomers.

Step 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Validate elemental composition and unsaturation.
e Method: ESI-TOF or Orbitrap (Positive Mode).
o Expected Signal:

m/z.

» Validation Check: The isotope pattern for

should match a 12-carbon system (~13% intensity relative to the monoisotopic peak). A lack
of Br/Cl isotope patterns confirms the complete consumption of the aryl halide precursor.

Step 2: 1H NMR Spectroscopy (The Fingerprint)

Objective: Establish the pyridine substitution pattern. This is the most critical step.

Solvent:
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(Standard) or

(if solubility is poor, though

provides better resolution for aromatic coupling).
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Key Differentiator (The "Smoking Gun"):
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e If the compound were the 2,4-isomer, H-6 would be a doublet with a large ortho coupling (~5
Hz) to H-5.

 In the 2,5-isomer, H-6 has no ortho neighbor, resulting in a fine doublet (meta-coupling only).

Step 3: 2D NMR Verification (Connectivity)

To ensure the Phenyl ring is at C-5 and not C-4, we map the scalar couplings.

COSY (Correlation Spectroscopy)
e H-3
H-4: Strong cross-peak (Ortho coupling).
e H-4
H-6: Weak cross-peak (Meta coupling).
« H-6
H-3: NO cross-peak (Para).

HMBC (Heteronuclear Multiple Bond Correlation)

This experiment connects the "islands" (Methoxy, Pyridine, Phenyl).
e OMe (

)

C-2(

): Confirms methoxy attachment at C-2.
e H-6(

)

C-2, C-4, & C-Phenyl (

): H-6 should show a 3-bond correlation to the ipso carbon of the phenyl ring (
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). This definitively places the phenyl group at position 5.

Visualization of Structural Logic

The following diagrams illustrate the connectivity logic and the decision tree for isomer
differentiation.

Diagram 1: NMR Connectivity Network (HMBC/COSY)
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Caption: HMBC correlations (Solid Green/Red) establish the carbon skeleton. The Red arrow
confirms the 5-Phenyl attachment.

Diagram 2: Isomer Differentiation Decision Tree
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Analyze Pyridine Region (6.5 - 8.5 ppm)
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Caption: Logic flow for distinguishing the target molecule from common regioisomeric
byproducts.

Quality Control Specifications
For drug development applications, purity must be established beyond structural identity.
e HPLC Method:

o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um).

o Mobile Phase: Gradient A (0.1% Formic Acid in Water) / B (Acetonitrile). 5% B to 95% B
over 10 min.

o Detection: UV at 254 nm (aromatic) and 280 nm.[1]
o Purity Criteria: Area > 98%.

e Residual Solvents: NMR check for Suzuki solvents (THF, Dioxane, Toluene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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